Cas no 1804462-38-1 (6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde
• CAS No: 1804462-38-1
• MF: C₇H₃BrF₂INO
• MW: 361.910100221634
• CID: 4861123
• Update Time: 2025-08-02

6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde

• Inchi： 1S/C7H3BrF2INO/c8-5-1-3(6(9)10)4(2-13)7(11)12-5/h1-2,6H
• InChI Key： SPZQBDUIHTWBOU-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=C(C(F)F)C=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde

6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde: A Versatile Building Block in Modern Organic Synthesis

The compound 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde (CAS No. 1804462-38-1) represents a highly valuable heterocyclic building block in contemporary pharmaceutical and materials chemistry. This multifunctional pyridine derivative has gained significant attention in recent years due to its unique structural features that enable diverse chemical transformations. The presence of three distinct halogen substituents (bromo, iodo, and difluoromethyl groups) along with an aldehyde functionality makes this compound particularly attractive for cross-coupling reactions and nucleophilic additions, which are fundamental in constructing complex molecular architectures.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated pyridine compounds, with the difluoromethyl group in 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde being especially noteworthy. Fluorine incorporation has become a crucial strategy in drug design, as evidenced by the fact that approximately 30% of newly approved pharmaceuticals contain fluorine atoms. The difluoromethyl moiety in this compound serves as a bioisostere for hydroxyl or carbonyl groups while offering improved metabolic stability and membrane permeability—key considerations in addressing current challenges in CNS drug development and kinase inhibitor design.

The synthetic utility of 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde extends beyond pharmaceutical applications. Materials scientists have exploited its polyhalogenated pyridine core for developing advanced organic electronic materials. The compound's ability to participate in sequential cross-coupling reactions makes it an ideal precursor for constructing π-conjugated systems used in OLEDs and organic photovoltaics. Particularly in the context of sustainable energy solutions, researchers are investigating its derivatives as potential components in next-generation light-emitting materials with tunable electronic properties.

From a synthetic chemistry perspective, the aldehyde functionality in 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde offers remarkable versatility. It can undergo reductive amination to create pharmacologically active amines, condense with various nucleophiles to form heterocyclic scaffolds, or serve as a handle for click chemistry applications. These transformations align perfectly with current industry demands for highly functionalized intermediates that can streamline drug discovery workflows through late-stage diversification strategies.

The halogen dance phenomenon observed with polyhalogenated pyridines adds another dimension to the chemistry of 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde. This behavior, where halogen atoms migrate under certain reaction conditions, enables the synthesis of regioisomers that would otherwise be challenging to prepare. Such properties are particularly valuable in medicinal chemistry optimization programs where subtle structural changes can dramatically impact biological activity.

Recent advances in C-H activation methodologies have further expanded the utility of 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde. The iodo substituent serves as an excellent directing group for regioselective functionalization, allowing chemists to introduce additional complexity at specific positions of the pyridine ring. This capability is revolutionizing approaches to library synthesis in drug discovery, where rapid access to diverse chemical space is paramount.

In the context of green chemistry initiatives, researchers are developing more sustainable methods for handling and transforming 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde. Recent publications describe catalytic processes that minimize the need for protecting groups while maximizing atom economy—a critical consideration given the growing emphasis on environmentally benign synthesis in both academic and industrial settings.

The compound's stability profile makes it particularly suitable for high-throughput experimentation (HTE) platforms that are transforming modern chemical research. Its compatibility with various photocatalytic conditions and flow chemistry setups positions it as a key player in the ongoing shift toward automated synthesis and AI-assisted molecular design.

From a commercial perspective, the demand for 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde reflects broader market trends favoring highly functionalized intermediates. Custom synthesis providers report increasing requests for this compound, particularly from pharmaceutical companies engaged in targeted protein degradation (PROTAC) research and covalent inhibitor development. The compound's ability to serve as a linchpin for constructing bifunctional molecules makes it invaluable in these cutting-edge therapeutic modalities.

Analytical characterization of 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde benefits from modern spectroscopic techniques. Advanced NMR methods, particularly 19F NMR and 13C NMR, provide detailed structural insights, while high-resolution mass spectrometry ensures precise quality control—essential considerations for researchers requiring high-purity materials for sensitive applications.

Looking forward, the scientific community anticipates expanded applications of 6-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxaldehyde in emerging fields such as chemical biology and therapeutic diagnostics. Its unique combination of reactive handles positions it as a promising candidate for developing molecular probes and imaging agents, particularly in studies requiring fluorine tags for detection. As synthetic methodologies continue to evolve, this versatile building block will undoubtedly play an increasingly important role in addressing complex challenges across multiple scientific disciplines.